Cas no 861210-51-7 (6,8-Dibromo-2-(pyrazin-2-yl)quinoline)

• Product Name: 6,8-Dibromo-2-(pyrazin-2-yl)quinoline
• CAS No: 861210-51-7
• MF: C₁₃H₇Br₂N₃
• MW: 365.022780656815
• CID: 5709149
• PubChem ID: 1472975
• Update Time: 2025-06-23

6,8-Dibromo-2-(pyrazin-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• CHEMBL4976773
• AKOS005086845
• 6,8-dibromo-2-(2-pyrazinyl)quinoline
• 2W-0827
• 6,8-dibromo-2-pyrazin-2-ylquinoline
• DTXSID501291352
• 861210-51-7
• 6,8-dibromo-2-(pyrazin-2-yl)quinoline
• 6,8-Dibromo-2-(pyrazin-2-yl)quinoline

• Inchi： 1S/C13H7Br2N3/c14-9-5-8-1-2-11(12-7-16-3-4-17-12)18-13(8)10(15)6-9/h1-7H
• InChI Key： AYQALEWANVYYQC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=CC=C(C3C=NC=CN=3)N=C21)Br

Computed Properties

• Exact Mass: 364.89862g/mol
• Monoisotopic Mass: 362.90067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 6,8-Dibromo-2-(pyrazin-2-yl)quinoline

6,8-Dibromo-2-(pyrazin-2-yl)quinoline: A Comprehensive Overview

The compound 6,8-Dibromo-2-(pyrazin-2-yl)quinoline (CAS No. 861210-51-7) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at position 1. The presence of bromine atoms at positions 6 and 8, along with a pyrazine ring substituent at position 2, imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 6,8-Dibromo-2-(pyrazin-2-yl)quinoline as a promising candidate in drug discovery efforts. Its structure suggests potential applications in the development of anti-cancer agents due to its ability to interact with specific biological targets such as kinases and other enzymes involved in cellular signaling pathways. The bromine substituents are particularly significant as they can enhance the molecule's solubility and bioavailability, which are critical factors in drug design.

The synthesis of 6,8-Dibromo-2-(pyrazin-2-yl)quinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and preclinical studies. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of chemical properties, 6,8-Dibromo-2-(pyrazin-2-yl)quinoline exhibits strong UV absorption characteristics due to its extended conjugation system. This property makes it a potential candidate for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs). Additionally, the molecule's stability under various environmental conditions has been tested extensively, confirming its suitability for long-term storage and use in diverse experimental setups.

From a biological standpoint, 6,8-Dibromo-2-(pyrazin-2-yl)quinoline has shown selective cytotoxicity against several cancer cell lines in vitro. Preclinical studies have demonstrated that the compound can induce apoptosis in malignant cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. These findings underscore its potential as a lead compound for the development of targeted therapies against various cancers.

Moreover, computational studies using molecular docking techniques have revealed that 6,8-Dibromo-2-(pyrazin-2-yl)quinoline can bind effectively to several drug targets associated with neurodegenerative diseases such as Alzheimer's disease. The pyrazine ring substituent plays a crucial role in enhancing the molecule's binding affinity to these targets, making it a valuable tool for further research into disease mechanisms and therapeutic interventions.

In conclusion, 6,8-Dibromo-2-(pyrazin-2-yl)quinoline (CAS No. 861210